4-(2-bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenylamine

• Molecular Formula: C12H14BrN3O
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 4-(2-bromoethoxy)-3-(2-methylpyrazol-3-yl)aniline
• InChI: InChI=1S/C12H14BrN3O/c1-16-11(4-6-15-16)10-8-9(14)2-3-12(10)17-7-5-13/h2-4,6,8H,5,7,14H2,1H3
• InChI Key: JFHCJXHTPXCLAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=C(C=CC(=C2)N)OCCBr

Description

4-(2-bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenylamine is a useful research compound. Its molecular formula is C12H14BrN3O and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of N-[4-(2-Bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenyl]-acetamide (3 g, 8.9 mmole) in methanol (6 mL) was added Sulfuric acid (2.2 mL, 42 mmole, 4.78 eq) at 0° C. while stirring. The reaction mixture was refluxed at 90° C. for 1 hour 20 minutes. Crude was quenched with water, neutralized with saturated sodium hydroxide solution until pH 8, extracted with ethyl acetate, and then concentrated in vacuo to give title compound as a solid (2.6 g, 99%). Exact mass calculated for C12H14BrN3O 295.0. found 296.1 (M+H 79Br, 100), 298.2 (M+H 81Br, 98).